Cas no 149587-45-1 (Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-)

Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo- structure
149587-45-1 structure
Product Name:Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-
CAS No:149587-45-1
MF:C8H6N2O4S
MW:226.209240436554
CID:100166
PubChem ID:19100789
Update Time:2025-04-18

Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-
    • 7-methyl-2,3-dioxo-1,4-dihydrothieno[2,3-b]pyrazine-6-carboxylic acid
    • SCHEMBL9097299
    • 7-Methyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid
    • MNDUWRWXJGWMNT-UHFFFAOYSA-N
    • 7-Methyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylicacid
    • Thieno[2,3-b]pyrazine-6-carboxylic acid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-
    • 6-Carboxy-7-methylthieno(2,3-b]pyrazine-2,3(1H,4H)-dione
    • DTXSID00598078
    • 149587-45-1
    • Inchi: 1S/C8H6N2O4S/c1-2-3-7(15-4(2)8(13)14)10-6(12)5(11)9-3/h1H3,(H,9,11)(H,10,12)(H,13,14)
    • InChI Key: MNDUWRWXJGWMNT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C)C2=C1NC(C(N2)=O)=O

Computed Properties

  • Exact Mass: 226.00488
  • Monoisotopic Mass: 226.00482785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 95.5
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